Cas no 1350622-33-1 (kb-NB77-78)

• Product Name: kb-NB77-78
• CAS No: 1350622-33-1
• MF: C₁₈H₂₅NO₃Si
• MW: 331.481506109238
• MDL: MFCD28167802
• CID: 2083574
• Update Time: 2025-07-09

kb-NB77-78 Chemical and Physical Properties

Names and Identifiers

• kb-NB77-78

• MDL： MFCD28167802
• Inchi： 1S/C18H25NO3Si/c1-18(2,3)23(4,5)22-12-8-9-15-14(11-12)13-7-6-10-19-16(13)17(20)21-15/h8-9,11,19H,6-7,10H2,1-5H3
• InChI Key： UNMWMPXUIXEQJZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC2=C(C=1)C1=C(C(=O)O2)NCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.9 g/l) (25 º C),

kb-NB77-78 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H320-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromenopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromenopyridines
• Other Chemical additives Functional Additives

Additional information on kb-NB77-78

Exploring KB-NB77-78 (CAS No. 1350622-33-1): A Versatile Compound for Research and Innovation

In the realm of chemical research, KB-NB77-78 (CAS No. 1350622-33-1) has emerged as a compound of significant interest due to its unique properties and potential applications. This article delves into the characteristics, uses, and market trends surrounding this compound, providing a comprehensive overview for researchers, industry professionals, and enthusiasts alike.

KB-NB77-78 is a synthetic compound that has garnered attention for its potential role in various scientific and industrial applications. With the increasing demand for specialized chemicals in fields such as pharmaceuticals, materials science, and biotechnology, understanding the nuances of KB-NB77-78 is more relevant than ever.

One of the key features of KB-NB77-78 is its molecular structure, which lends itself to a wide range of functional modifications. Researchers have explored its utility in developing novel materials with enhanced properties, such as improved thermal stability or electrical conductivity. The compound’s adaptability makes it a valuable asset in cutting-edge research.

In the pharmaceutical sector, KB-NB77-78 has been investigated for its potential as a building block in drug discovery. Its unique chemical profile allows for the creation of derivatives that may exhibit therapeutic benefits. While it is not a drug itself, its role in the synthesis of bioactive molecules highlights its importance in medicinal chemistry.

The market for KB-NB77-78 has seen steady growth, driven by advancements in research and development. Companies specializing in fine chemicals and custom synthesis have reported increased demand for this compound, particularly in academic and industrial laboratories. Its availability in high purity forms further enhances its appeal for precision applications.

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For those seeking to purchase KB-NB77-78, it is essential to source it from reputable suppliers who adhere to stringent quality control measures. The compound’s CAS No. 1350622-33-1 serves as a unique identifier, ensuring accurate procurement and traceability. Buyers should also verify compliance with regional regulations to avoid any legal complications.

In summary, KB-NB77-78 (CAS No. 1350622-33-1) represents a fascinating area of study with diverse applications. Its relevance in contemporary research underscores the importance of continued exploration and innovation. Whether you are a scientist, a procurement specialist, or simply curious about chemical advancements, this compound offers a glimpse into the future of material and pharmaceutical sciences.